N-({[2,3'-bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide N-({[2,3'-bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide
Brand Name: Vulcanchem
CAS No.: 2097899-72-2
VCID: VC6814485
InChI: InChI=1S/C21H21NO4/c23-20(21(9-12-24-13-10-21)17-4-2-1-3-5-17)22-14-18-6-7-19(26-18)16-8-11-25-15-16/h1-8,11,15H,9-10,12-14H2,(H,22,23)
SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)NCC3=CC=C(O3)C4=COC=C4
Molecular Formula: C21H21NO4
Molecular Weight: 351.402

N-({[2,3'-bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide

CAS No.: 2097899-72-2

Cat. No.: VC6814485

Molecular Formula: C21H21NO4

Molecular Weight: 351.402

* For research use only. Not for human or veterinary use.

N-({[2,3'-bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide - 2097899-72-2

Specification

CAS No. 2097899-72-2
Molecular Formula C21H21NO4
Molecular Weight 351.402
IUPAC Name N-[[5-(furan-3-yl)furan-2-yl]methyl]-4-phenyloxane-4-carboxamide
Standard InChI InChI=1S/C21H21NO4/c23-20(21(9-12-24-13-10-21)17-4-2-1-3-5-17)22-14-18-6-7-19(26-18)16-8-11-25-15-16/h1-8,11,15H,9-10,12-14H2,(H,22,23)
Standard InChI Key HLEFPDFVKUUUSZ-UHFFFAOYSA-N
SMILES C1COCCC1(C2=CC=CC=C2)C(=O)NCC3=CC=C(O3)C4=COC=C4

Introduction

N-({[2,3'-Bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide is a complex organic compound featuring a bifuran moiety linked to a phenyloxane ring. This compound belongs to the class of carboxamides, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom (N-H). The unique structure includes two interconnected furan rings attached to a central oxane ring through a methylene bridge, with an additional phenyl group on the oxane ring.

Synthesis and Preparation

While specific synthesis protocols for N-({[2,3'-Bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide are not detailed in the available literature, compounds with similar structures often involve multi-step reactions starting from commercially available furan derivatives. These reactions typically require careful control of conditions to ensure the formation of the desired bifuran and oxane structures.

Current State of Research

Future Research Directions

  • Biological Activity Studies: Investigating the compound's potential as an inhibitor or modulator of specific enzymes or receptors could reveal new therapeutic applications.

  • Synthetic Methodology: Developing efficient and scalable synthesis methods would be crucial for further exploration of its properties and applications.

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